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Compound of Interest

Compound Name: Carvacryl acetate

Cat. No.: B1197915 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. Adherence to proper chemical handling and

disposal protocols is a critical component of this responsibility. This guide provides essential,

step-by-step procedures for the safe disposal of carvacryl acetate, ensuring the protection of

both laboratory personnel and the environment.

Carvacryl acetate, an ester of carvacrol found in essential oils like oregano and thyme, is

recognized for being a more stable and less reactive compound than its precursor.[1] While it is

not classified as a hazardous substance for transport, proper disposal remains a key safety

consideration.[2]

Essential Safety and Disposal Information
To facilitate quick reference and comparison, the following table summarizes the key safety and

disposal parameters for carvacryl acetate.
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Parameter Information Source

CAS Number 6380-28-5 [1][2][3]

Physical State
Liquid (can be solid at low

temperatures)
[2][4]

Flammability Not flammable or combustible [2]

Toxicity

Acute toxicity data not

available. Avoid ingestion and

inhalation.

[2][3]

Environmental Hazards

May be harmful to the aquatic

environment. Do not let

product enter drains.

[2][5]

Personal Protective Equipment

(PPE)

Respiratory protection (when

handling spills), protective

clothing, gloves, and eye

protection.

[2][3]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.

[2]

Step-by-Step Disposal Protocol
The disposal of carvacryl acetate and associated materials should always be conducted in

accordance with local and national regulations. The following protocol provides a general

framework for safe disposal.

1. Unused or Surplus Carvacryl Acetate:

Do not dispose of carvacryl acetate down the drain or in general waste.[2][5]

Non-recyclable surplus and solutions must be sent to a licensed professional waste disposal

service.[3]
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Ensure the material is in a suitable, closed, and properly labeled container before collection.

[2]

2. Contaminated Materials (e.g., Absorbents, PPE):

Any materials that have come into contact with carvacryl acetate, such as paper towels,

absorbent pads, or disposable gloves, should be treated as chemical waste.

Place these materials in a designated, sealed, and labeled waste container.

Dispose of contaminated packaging in the same manner as the product itself.[3]

3. Empty Containers:

Before disposing of empty containers, ensure they are completely drained of any residual

carvacryl acetate.

Follow your institution's guidelines for the disposal of empty chemical containers. Some may

require rinsing, while others may have specific collection procedures.

Experimental Workflow for Spill Management
In the event of a carvacryl acetate spill, follow this experimental workflow to ensure a safe and

effective cleanup.
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Carvacryl Acetate Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE
(respirator, gloves, eye protection)

Contain the Spill
(use inert absorbent material)

Clean Up Spill
(sweep or shovel into container)

Package Waste
(in a suitable, closed, labeled container)

Decontaminate the Area
(wash with soap and water)

Dispose of Waste
(via licensed professional waste service)

Click to download full resolution via product page

Caption: Workflow for the safe management and cleanup of a carvacryl acetate spill.
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Logical Decision Pathway for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

carvacryl acetate waste.
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Carvacryl Acetate Waste Generated

Is it unused/
surplus product?

Is it contaminated
material (PPE, etc.)?

No

Collect in a sealed,
labeled container

Yes

Is it an empty
container?

No

Collect in a designated,
sealed waste container

Yes

Decontaminate container
per institutional guidelines

Yes

Dispose via licensed
professional waste service

Dispose via institutional
procedure for empty containers

Click to download full resolution via product page

Caption: Decision pathway for the disposal of different types of carvacryl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. biocrick.com [biocrick.com]

3. extrasynthese.com [extrasynthese.com]

4. fishersci.ca [fishersci.ca]

5. prod.adv-bio.com [prod.adv-bio.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
Carvacryl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197915#carvacryl-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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